Cas no 622793-55-9 ((2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 622793-55-9
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5417354
• Update Time: 2025-06-12

(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 2,3-dihydro-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl ester (9CI)
• (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C17H14N2O4/c1-19(2)17(21)22-12-5-6-13-14(9-12)23-15(16(13)20)8-11-4-3-7-18-10-11/h3-10H,1-2H3
• InChI Key： BDPCBCSWXVZBQF-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Recent Advances in the Study of (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-55-9)

In recent years, the compound (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-55-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold and pyridine moiety, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions to achieve higher efficiency. The compound's structural features, including the presence of a conjugated system and a dimethylcarbamate group, contribute to its stability and reactivity, making it a valuable candidate for further derivatization and drug development.

One of the most notable findings in recent research is the compound's potent inhibitory activity against specific enzymes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These enzymes are critical targets in the treatment of neurodegenerative diseases like Alzheimer's. In vitro studies have shown that (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate exhibits a high binding affinity to the active sites of these enzymes, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel therapeutics for cognitive disorders.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's anti-inflammatory and anticancer activities. Preliminary studies indicate that it can modulate key signaling pathways, such as NF-κB and MAPK, which are involved in inflammation and cancer progression. These findings open new avenues for the compound's application in treating chronic inflammatory diseases and certain types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Despite its promising biological activities, challenges remain in the clinical translation of (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through structural optimization and formulation development. Recent efforts have focused on designing prodrugs and nanoformulations to enhance the compound's pharmacokinetic properties and reduce side effects.

In conclusion, (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 622793-55-9) represents a promising candidate for drug development, with diverse biological activities and therapeutic potential. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore its clinical applications. The compound's unique structural features and biological profile make it a valuable subject of study in the field of chemical biology and pharmaceutical sciences.